4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile, also known as 4-CMPB, is a synthetic compound that has been studied for its potential applications in scientific research. It has been studied for its ability to act as an agonist or antagonist of various types of receptors, and its effects on biochemical and physiological processes.
Scientific Research Applications
4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile has been studied for its potential applications in scientific research. It has been found to act as an agonist or antagonist of various types of receptors, including the serotonin 5-HT2A receptor, the serotonin 5-HT2B receptor, and the serotonin 5-HT3 receptor. It has also been studied for its effects on biochemical and physiological processes, such as the regulation of the hypothalamic-pituitary-adrenal (HPA) axis.
Mechanism of Action
The exact mechanism of action of 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile is not yet fully understood. However, it is thought to act as an agonist or antagonist of various types of receptors. It is believed that it binds to the serotonin 5-HT2A, 5-HT2B, and 5-HT3 receptors, which are involved in the regulation of various biochemical and physiological processes.
Biochemical and Physiological Effects
4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile has been studied for its effects on various biochemical and physiological processes. It has been found to act as an agonist or antagonist of the serotonin 5-HT2A, 5-HT2B, and 5-HT3 receptors, which are involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. It has also been found to modulate the release of neurotransmitters, such as dopamine and serotonin, and to affect the activity of various enzymes, such as monoamine oxidase (MAO).
Advantages and Limitations for Lab Experiments
The use of 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile in laboratory experiments has several advantages. It is a synthetic compound, which means that it can be easily synthesized and purified to a high degree of purity. It is also relatively stable, which makes it suitable for use in long-term experiments. However, it is important to note that 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile is not approved for use in humans, and its effects on humans are not yet fully understood. Therefore, it should only be used in laboratory experiments under the supervision of a qualified researcher.
Future Directions
There are several potential future directions for research into 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile. Further studies could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore its potential applications in the development of new drugs or therapeutic agents. Finally, studies could be conducted to assess its safety and efficacy in humans.
Synthesis Methods
The synthesis of 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile is achieved through a multi-step process. The first step involves the reaction of 6-cyclopropyl-2-methylpyrimidine-4-yl chloride with piperazine to form the piperazine derivative. This is followed by the reaction of the piperazine derivative with methylbenzonitrile to form 4-{[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile. The final step is the purification of the compound to ensure that it is of the highest quality.
properties
IUPAC Name |
4-[[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5/c1-15-22-19(18-6-7-18)12-20(23-15)25-10-8-24(9-11-25)14-17-4-2-16(13-21)3-5-17/h2-5,12,18H,6-11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQZYPQUJWGAQPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)C#N)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.